Cas no 64821-69-8 (Tritylium triflate)

• Product Name: Tritylium triflate
• CAS No: 64821-69-8
• MF: C₂₀H₁₅F₃O₃S
• MW: 392.391515016556
• CID: 501215
• PubChem ID: 16218783
• Update Time: 2025-04-19

Tritylium triflate Chemical and Physical Properties

Names and Identifiers

• Tritylium triflate
• Tritylium trifluoromethanesulfonate ,Tritylium triflate
• Methylium,triphenyl-,1,1,1-trifluoromethanesulfonate
• triphenylmethyl triflate
• triphenylmethylium triflate
• Trityl triflate
• TRITYLIUM TRIFLUOROMETHANESULFONATE
• trityltrifluoromethanesulfonate
• FT-0720577
• diphenylmethylbenzene;trifluoromethanesulfonate
• 64821-69-8
• IEZOKZHBOQDYGI-UHFFFAOYSA-M

• Inchi： 1S/C19H15.CHF3O3S/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;2-1(3,4)8(5,6)7/h1-15H;(H,5,6,7)/q+1;/p-1
• InChI Key： IEZOKZHBOQDYGI-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].[C+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 392.06900
• Monoisotopic Mass: 392.06940000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Melting Point: 112-117 °C
• PSA: 51.75000
• LogP: 5.92550

Tritylium triflate Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34
• Storage Condition：2-8°C